Cas no 1806941-09-2 (2-(Difluoromethyl)-3-hydroxy-6-methoxy-4-methylpyridine)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-6-methoxy-4-methylpyridine
• CAS No: 1806941-09-2
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 4887803
• Update Time: 2025-08-05

2-(Difluoromethyl)-3-hydroxy-6-methoxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-6-methoxy-4-methylpyridine

• Inchi： 1S/C8H9F2NO2/c1-4-3-5(13-2)11-6(7(4)12)8(9)10/h3,8,12H,1-2H3
• InChI Key： GIBRGKIADPKDBZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)C=C(N=1)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4

Additional information on 2-(Difluoromethyl)-3-hydroxy-6-methoxy-4-methylpyridine

Comprehensive Overview of 2-(Difluoromethyl)-3-hydroxy-6-methoxy-4-methylpyridine (CAS No. 1806941-09-2)

2-(Difluoromethyl)-3-hydroxy-6-methoxy-4-methylpyridine (CAS No. 1806941-09-2) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, characterized by the presence of a difluoromethyl group, a hydroxy substituent, and a methoxy moiety, exhibits remarkable potential in drug discovery and material science. Its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

The growing interest in fluorinated pyridine derivatives stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are increasingly exploring 2-(Difluoromethyl)-3-hydroxy-6-methoxy-4-methylpyridine for its potential applications in treating inflammatory diseases and microbial infections. Recent studies highlight its role in modulating key biological pathways, making it a promising candidate for next-generation therapeutics. Additionally, its methoxy and hydroxy groups contribute to its solubility and reactivity, facilitating its use in diverse synthetic protocols.

In the agrochemical sector, 2-(Difluoromethyl)-3-hydroxy-6-methoxy-4-methylpyridine is being investigated for its herbicidal and fungicidal properties. The difluoromethyl group, in particular, is known to enhance the compound's ability to disrupt metabolic processes in target organisms, offering a sustainable alternative to conventional pesticides. This aligns with the global shift toward eco-friendly crop protection solutions, a topic of immense relevance in current agricultural discussions.

From a synthetic chemistry perspective, the compound's versatility is underscored by its compatibility with various coupling reactions and functional group transformations. Its pyridine core serves as a robust scaffold for constructing complex molecular architectures, which are pivotal in drug design. The presence of both electron-donating (methoxy and hydroxy) and electron-withdrawing (difluoromethyl) groups enables fine-tuning of electronic properties, a feature highly sought after in material science applications.

Environmental and safety considerations are also integral to the discourse surrounding 2-(Difluoromethyl)-3-hydroxy-6-methoxy-4-methylpyridine. Regulatory agencies emphasize the need for thorough toxicological assessments to ensure its safe handling and disposal. Researchers are actively investigating its biodegradability and ecological impact, addressing concerns raised by environmentally conscious stakeholders. This focus on sustainability resonates with broader trends in green chemistry and responsible innovation.

In summary, 2-(Difluoromethyl)-3-hydroxy-6-methoxy-4-methylpyridine (CAS No. 1806941-09-2) represents a multifaceted compound with significant implications across pharmaceuticals, agrochemicals, and materials science. Its structural ingenuity and functional diversity position it as a key player in advancing scientific and industrial applications. As research progresses, this compound is poised to address some of the most pressing challenges in health and agriculture, making it a subject of enduring interest and exploration.